Cas no 2242-12-8 (Me ester,Ac-(3alpha,5beta)-3-Hydroxychol-11-en-24-oic acid)

• Product name: Me ester,Ac-(3alpha,5beta)-3-Hydroxychol-11-en-24-oic acid
• CAS No: 2242-12-8
• MF: C₂₇H₄₂O₄
• MW: 430.62
• CID: 2015964

Me ester,Ac-(3alpha,5beta)-3-Hydroxychol-11-en-24-oic acid Chemical and Physical Properties

Names and Identifiers

• Me ester,Ac-(3alpha,5beta)-3-Hydroxychol-11-en-24-oic acid

• Inchi： InChI=1S/C27H42O4/c1-17(6-11-25(29)30-5)22-9-10-23-21-8-7-19-16-20(31-18(2)28)12-14-26(19,3)24(21)13-15-27(22,23)4/h13,15,17,19-24H,6-12,14,16H2,1-5H3
• InChI Key： SWHWAFFISKDSIL-UHFFFAOYSA-N
• SMILES： COC(=O)CCC(C)C1CCC2C3CCC4CC(CCC4(C)C3C=CC12C)OC(C)=O |c:25|

Computed Properties

• Exact Mass: 430.308
• Monoisotopic Mass: 430.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2